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Compound of Interest

Compound Name: 2-Methylisonicotinic acid

Cat. No.: B1303123

Essential Safety and Handling Guide for 2-
Methylisonicotinic Acid

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Methylisonicotinic acid, tailored for researchers, scientists, and professionals in drug
development. Following these procedures is essential for ensuring a safe laboratory
environment.

Chemical Identity:

o Name: 2-Methylisonicotinic Acid

Synonyms: 2-Methyl-4-pyridinecarboxylic Acid

CAS Number: 4021-11-8[1][2]

Molecular Formula: C7H7NO2[2][3]

Molecular Weight: 137.14 g/mol [2][3]

Hazard Identification and Personal Protective
Equipment (PPE)
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BENGHE

2-Methylisonicotinic acid is a chemical that requires careful handling due to its potential
health hazards. The primary routes of exposure are inhalation, skin contact, and eye contact.

Primary Hazards:

e Causes skin irritation.[3][4][5]

o Causes serious eye irritation.[3][4][5]
o May cause respiratory irritation.[5][6]

The following table summarizes the required Personal Protective Equipment (PPE) for handling
2-Methylisonicotinic acid.
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Operation . . . .
Controls Protection Protection Protection Protection
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is critical to minimize exposure and ensure safety.
1. Preparation and Engineering Controls:

o Always work in a well-ventilated area. For procedures that may generate dust, such as
weighing or transferring powder, use a certified chemical fume hood.[8]

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[8]

» Before starting work, inspect all PPE for damage and ensure it is appropriate for the task.
2. Handling the Chemical:

e Avoid the formation of dust when handling the solid form.[3][8]

o Wear the appropriate PPE as outlined in the table above.

» When preparing solutions, slowly add the 2-Methylisonicotinic acid to the solvent to
prevent splashing.

e Wash hands thoroughly with soap and water after handling the chemical and before leaving
the laboratory.[3][4]

» Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3]
3. Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][8]

» Keep away from incompatible materials. While specific incompatibilities are not listed, it is
good practice to store acids separately from bases and oxidizing agents.

Emergency and Disposal Plan
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Spill Response:

o Evacuate the immediate area if the spill is large or in a poorly ventilated space.

o Wear the appropriate PPE, including respiratory protection, before attempting to clean up the
spill.

» For solid spills, cover with a plastic sheet or tarp to minimize the spread of dust.

o Carefully sweep or scoop the spilled material into a suitable container for disposal.[3][8]
Avoid actions that could generate dust.

o Clean the spill area thoroughly with a suitable solvent or detergent and water.

e Place all contaminated materials, including cleaning supplies and PPE, into a sealed
container for proper disposal.

First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.[3]

 If on Skin: Immediately wash the affected area with plenty of soap and water for at least 15
minutes while removing contaminated clothing.[3] Seek medical attention if irritation
develops or persists.

 Ifin Eyes: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][8] Remove contact lenses if present and
easy to do.[3][8] Seek immediate medical attention.

« If Swallowed: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water.
[3][8] Never give anything by mouth to an unconscious person. Seek medical attention.

Disposal Plan:

» All waste containing 2-Methylisonicotinic acid should be considered hazardous waste.

o Collect waste in a clearly labeled, sealed container.
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o Dispose of the chemical waste through a licensed professional waste disposal service.[6] Do
not attempt to dispose of it down the drain or in the regular trash.

» Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Handling 2-Methylisonicotinic Acid
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Caption: Workflow for handling 2-Methylisonicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 2-
Methylisonicotinic acid]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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